Cas no 2171214-64-3 ((2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid
• CAS No: 2171214-64-3
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6148189
• PubChem ID: 165570785
• Update Time: 2025-10-30

(2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid
• 2171214-64-3
• EN300-1567766
• (2S)-2-[(2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-3-methylbutanoic acid

• Inchi： 1S/C25H30N2O6/c1-14(2)21(24(29)30)26-23(28)22(15(3)32-4)27-25(31)33-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-22H,13H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)/t15-,21+,22+/m1/s1
• InChI Key： MZLBQYYOQRHCAO-YDFBLROQSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid

Introduction to (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic Acid (CAS No. 2171214-64-3)

The compound (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid, identified by its CAS number 2171214-64-3, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its stereochemical configuration and functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic interventions. The compound's unique combination of chiral centers and protective groups makes it a valuable intermediate in the synthesis of complex bioactive molecules.

In recent years, the demand for highly specific and effective pharmaceutical agents has driven extensive research into novel compounds with tailored molecular properties. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests a potential role in stabilizing reactive intermediates during synthetic processes, while the amide and methoxy functionalities contribute to its solubility and metabolic stability. These attributes are crucial for optimizing pharmacokinetic profiles, ensuring that the compound remains active within the biological system for prolonged periods.

The stereochemistry of the compound, particularly the (2S) and (3R) configurations, is of paramount importance in determining its biological activity. Enantiomeric purity is a critical factor in pharmaceutical development, as even minor deviations can lead to significant differences in efficacy and safety. Advanced chromatographic techniques and stereoselective synthetic methodologies have been employed to achieve high levels of enantiomeric purity, ensuring that the final product meets stringent regulatory standards.

Current research in medicinal chemistry has highlighted the importance of leveraging natural product-inspired scaffolds to design novel therapeutic agents. The fluorene moiety, a common structural feature in many biologically active compounds, has been extensively studied for its photophysical properties and potential applications in photodynamic therapy. The incorporation of this group into (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid not only enhances its structural complexity but also opens up possibilities for exploring new pharmacological targets.

Furthermore, the methoxy groups present in the molecule contribute to its hydrophilicity, which is essential for improving bioavailability and reducing systemic toxicity. This balance between lipophilicity and hydrophilicity is a key consideration in drug design, as it directly influences how a compound interacts with biological membranes and distributes throughout the body. Computational modeling and molecular dynamics simulations have been utilized to predict these interactions, providing valuable insights into optimizing the compound's pharmacokinetic properties.

The amide bond in (2S)-2-(2S,3R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3-methylbutanoic acid serves as a crucial link between different functional units, allowing for further derivatization and modification. This flexibility is particularly useful in drug discovery pipelines, where rapid screening of diverse analogs is essential for identifying lead compounds with optimal biological activity. The protective group strategy employed in this molecule ensures that reactive sites are selectively activated or deactivated at appropriate stages of synthesis, minimizing unwanted side reactions.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of complex molecules like this one through multi-step cascades involving transition metal-catalyzed reactions. These methodologies not only improve yield and scalability but also allow for precise control over stereochemistry throughout the synthetic process. The use of palladium and copper catalysts has been particularly effective in facilitating C-C bond formations that are critical for constructing the desired molecular framework.

In addition to its synthetic significance, this compound has shown promise as a building block for more complex pharmacophores. Researchers have explored its utility in generating derivatives with enhanced binding affinity or selectivity towards specific biological targets. For instance, modifications at the fluorene core have been investigated for their potential to modulate photophysical properties or improve cellular uptake efficiency.

The methoxybutanamido moiety presents an interesting scaffold for further functionalization, offering opportunities to develop novel classes of bioactive molecules with tailored properties. By strategically introducing additional substituents or altering existing functional groups, chemists can fine-tune physicochemical characteristics such as solubility, permeability across cell membranes (P-glycoprotein), and metabolic stability.

Preliminary biological evaluations of derivatives derived from this compound have revealed intriguing pharmacological profiles that warrant further investigation. These studies often involve high-throughput screening assays to identify potential therapeutic effects across various disease models. Initial results suggest that certain analogs may exhibit anti-inflammatory or antimicrobial activities by interacting with specific cellular pathways or enzymes.

As our understanding of molecular interactions continues to evolve at an unprecedented pace due to technological innovations like CRISPR gene editing technologies; single-cell sequencing; artificial intelligence-driven drug discovery platforms; computational biology approaches; next-generation sequencing techniques; mass spectrometry analyses; nuclear magnetic resonance spectroscopy methods; X-ray crystallography applications; high-resolution microscopy techniques; proteomics studies; metabolomics investigations; bioinformatics tools integration etc., compounds like this one will play an increasingly pivotal role in shaping future therapeutic strategies.